Cas no 67515-62-2 (4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)benzene)

4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)benzene structure
67515-62-2 structure
Product Name:4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)benzene
CAS No:67515-62-2
MF:C8H5ClF4
MW:212.571915388107
MDL:MFCD05864291
CID:502232
PubChem ID:2759168
Update Time:2025-09-21

4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)-
    • 3-trifluoromethyl-4-fluorobenzyl chloride
    • 4-Fluoro-3-trifluoromethylbenzyl chloride
    • AC1MBZSN
    • CTK5C6278
    • PC1830
    • SBB094698
    • SureCN1717487
    • 4-Fluoro-3-(trifluoromethyl)benzyl chloride
    • 4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)benzene
    • EN300-1932276
    • SCHEMBL1717487
    • 67515-62-2
    • A835787
    • AKOS010977363
    • MFCD05864291
    • 3-trifluoromethyl-4-f luorobenzyl chloride
    • DTXSID10374668
    • MDL: MFCD05864291
    • Inchi: 1S/C8H5ClF4/c9-4-5-1-2-7(10)6(3-5)8(11,12)13/h1-3H,4H2
    • InChI Key: LSKZGATXKOIZNR-UHFFFAOYSA-N
    • SMILES: ClCC1=CC=C(C(C(F)(F)F)=C1)F

Computed Properties

  • Exact Mass: 212.00165
  • Monoisotopic Mass: 212.0015905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 190 ºC
  • Flash Point: 78 ºC
  • PSA: 0

4-(chloromethyl)-1-fluoro-2-(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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